Cas no 1260914-64-4 (2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide)

• Product Name: 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide
• CAS No: 1260914-64-4
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• MDL: MFCD18203384
• CID: 5187669
• Update Time: 2025-06-11

2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide
• STL085296
• Benzenepropanamide, α-cyano-N-(2,4-dimethylphenyl)-2,5-dimethoxy-

• MDL： MFCD18203384
• Inchi： 1S/C20H22N2O3/c1-13-5-7-18(14(2)9-13)22-20(23)16(12-21)10-15-11-17(24-3)6-8-19(15)25-4/h5-9,11,16H,10H2,1-4H3,(H,22,23)
• InChI Key： VNXXEMZTSHOGCK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(C#N)C(NC1C=CC(C)=CC=1C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 487
• XLogP3: 4.2
• Topological Polar Surface Area: 71.4

Additional information on 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide

Professional Introduction to Compound with CAS No 1260914-64-4 and Product Name: 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide

The compound identified by the CAS number 1260914-64-4 and the product name 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including a cyano group, methoxy substituents, and a dimethylphenyl moiety, contributes to its complex chemical profile and makes it a subject of interest for further investigation.

In recent years, the development of novel pharmaceutical agents has been driven by the need for more effective and targeted therapies. The compound in question exhibits structural similarities to known bioactive molecules, which suggests that it may possess pharmacological properties worthy of exploration. Specifically, the 2-cyano group and the 2,5-dimethoxyphenyl ring are particularly noteworthy as they are often associated with enhanced binding affinity and metabolic stability. These features are critical in the design of drugs that must withstand biological processes while maintaining efficacy.

Current research in medicinal chemistry has emphasized the importance of molecular diversity in drug discovery. The N-(2,4-dimethylphenyl)propanamide moiety in this compound adds another layer of complexity, potentially influencing its solubility, bioavailability, and overall pharmacokinetic behavior. Such structural elements are frequently optimized during the drug development process to achieve desired therapeutic outcomes. The combination of these features makes 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide a promising candidate for further studies.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have indicated that molecules with similar structural motifs may interfere with key enzymatic pathways involved in inflammation and cancer progression. For instance, the 2,5-dimethoxyphenyl group has been shown to exhibit anti-inflammatory properties by modulating cytokine production. Additionally, the cyano group can serve as a bioisostere for other functional groups that enhance binding interactions with biological targets.

The dimethylphenyl substituents in the amide moiety are particularly interesting as they can influence both the electronic properties and steric environment of the molecule. This can be crucial for optimizing receptor binding affinity and selectivity. In drug design, subtle modifications in these regions can lead to significant improvements in pharmacological activity. Therefore, understanding the role of each substituent is essential for rational drug design and development.

Advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide interacts with potential target proteins. These simulations have suggested that it may bind effectively to enzymes involved in metabolic disorders and neurodegenerative diseases. Such findings provide a strong rationale for further experimental validation.

In addition to its potential therapeutic applications, this compound also represents an important step forward in sustainable chemical synthesis. The use of readily available starting materials and efficient synthetic routes allows for scalable production without compromising purity or yield. This aligns with global efforts to promote green chemistry principles and reduce environmental impact during drug development.

The future direction of research on 2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide will likely involve both in vitro and in vivo studies to elucidate its mechanism of action and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing novel treatments.

In conclusion,1260914-64-4 is not just another chemical entity but a beacon of innovation in pharmaceutical chemistry. Its unique structure and promising biological properties make it a valuable asset in the quest for new medicines. By leveraging cutting-edge research techniques and interdisciplinary collaboration,2-cyano-3-(2,5-dimethoxyphenyl)-N-(2,4-dimethylphenyl)propanamide holds great promise for addressing some of today's most pressing health challenges.